Cas no 62172-64-9 ( )

• Product Name: &nbsp
• CAS No: 62172-64-9
• MF: C₁₆H₁₆OS
• MW: 256.362643241882
• CID: 956248
• PubChem ID: 320096
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[5-methyl-2-(4-methylphenyl)sulfanylphenyl]ethanone
• 62172-64-9
• DTXSID90313116
• 1-{5-Methyl-2-[(4-methylphenyl)sulfanyl]phenyl}ethan-1-one
• NSC-266276
• NSC266276
•  

• Inchi： 1S/C16H16OS/c1-11-4-7-14(8-5-11)18-16-9-6-12(2)10-15(16)13(3)17/h4-10H,1-3H3
• InChI Key： XBJMPKQAIHACLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1C(C)=O

Computed Properties

• Exact Mass: 256.09228
• Monoisotopic Mass: 256.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07